Ethyl 6-(chlorosulfonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate

• IUPAC Name: ethyl 6-chlorosulfonyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate
• InChI: InChI=1S/C8H7ClN4O4S/c1-2-17-7(14)6-11-8-10-3-5(18(9,15)16)4-13(8)12-6/h3-4H,2H2,1H3
• InChI Key: FAADPSSFFKLRJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN2C=C(C=NC2=N1)S(=O)(=O)Cl
• Molecular Formula: C8H7ClN4O4S
• DSSTOX Substance ID: DTXSID601129122
• Molecular Weight: 290.68 g/mol
• CAS RN: 1803591-20-9

Description

“Ethyl 6-(chlorosulfonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate” is a compound that belongs to the class of triazole-pyrimidine hybrids. Triazole-pyrimidine hybrids are known for their wide range of pharmacological activities such as antiviral, anticancer, antioxidant, and antimicrobial activity. They have been studied for their neuroprotective and anti-inflammatory activity on human microglia and neuronal cell models.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds, including “this compound”, were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The structures of all the compounds were confirmed by these methods.

Molecular Structure Analysis

The molecular structure of “this compound” and other triazole-pyrimidine hybrids were analyzed using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” and other triazole-pyrimidine hybrids were studied. The results revealed that these compounds have promising neuroprotective and anti-inflammatory properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” were analyzed using various methods such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Scientific Research Applications

Antibacterial Activity

Ethyl 6-(chlorosulfonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate, as part of the broader class of 1,2,4-triazole and triazolopyrimidine compounds, shows promising antibacterial activity. These compounds, including triazolo[1,5-a]pyrimidine hybrids, have been identified as potent inhibitors of key bacterial enzymes and proteins such as DNA gyrase, topoisomerase IV, and penicillin-binding protein, among others. This inhibitory action is crucial for combating Staphylococcus aureus, a significant cause of nosocomial and community-acquired infections resistant to conventional antibiotics. The development of these hybrids into clinical practice underscores their potential in addressing the urgent need for new antibacterial agents to fight drug-resistant strains (Li & Zhang, 2021).

Optical Sensors

Compounds containing pyrimidine, a core element in the structure of this compound, have found significant applications in developing optical sensors. Pyrimidine derivatives, owing to their ability to form coordination and hydrogen bonds, serve as exquisite materials for optical sensing. These applications span both biological and environmental monitoring, highlighting the versatility of pyrimidine-based compounds in scientific research (Jindal & Kaur, 2021).

Anti-Inflammatory and Analgesic Properties

The broader family of triazole and pyrimidine derivatives, including this compound, shows significant promise in anti-inflammatory and analgesic applications. These compounds have been the subject of extensive research for their potential to inhibit the expression and activity of critical inflammatory mediators such as prostaglandins, nitric oxide synthase, and various cytokines. This research suggests the potential of these compounds in developing new therapeutic agents for inflammatory diseases (Rashid et al., 2021).

Optoelectronic Materials

Pyrimidine and triazole derivatives, including those related to this compound, have been explored for their potential in optoelectronic applications. The incorporation of these compounds into π-extended conjugated systems has been shown to significantly enhance the electroluminescent properties of materials for organic light-emitting diodes (OLEDs) and other electronic devices. This research area presents a valuable intersection between organic chemistry and materials science, offering new pathways for the development of advanced optoelectronic devices (Lipunova et al., 2018).

Mechanism of Action

The mechanism of action of “Ethyl 6-(chlorosulfonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate” was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. A molecular docking study showed that lead compounds have favorable interaction with active residues of ATF4 and NF-kB proteins.